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Introduction

Broflanilide is a novel meta-diamide insecticide, classified under Group 30 by the Insecticide
Resistance Action Committee (IRAC), that targets the GABA-gated chloride channel through an
allosteric modulation mechanism.[1][2] This unique mode of action makes it a valuable tool for
managing a wide range of chewing insect pests, including those that have developed
resistance to other insecticide classes.[3] Broflanilide is effective against various agricultural
pests such as wireworms, caterpillars, beetles, and certain thrips.[2][4] It can be formulated for
various delivery systems, including seed treatments, foliar sprays, and in-furrow applications,
offering flexibility in integrated pest management (IPM) programs.[3][5] This document provides
detailed application notes and experimental protocols for the preparation and evaluation of
these delivery systems.

Mode of Action

Broflanilide acts as a potent antagonist of the insect's resistant-to-dieldrin (RDL) GABA
receptor.[3] It binds to a unique site on the receptor, distinct from other GABAergic insecticides
like fipronil.[6] This binding inhibits the neurotransmitter GABA, leading to over-excitation of the
Insect's nervous system, convulsions, paralysis, and ultimately, death.[7]
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Caption: Simplified signaling pathway of Broflanilide's mode of action.

Quantitative Data Summary

The following tables summarize the efficacy of Broflanilide in various delivery systems against
key agricultural pests.

Table 1: Efficacy of Broflanilide Seed Treatment against Wireworms in Wheat

Application Wheat Stand Wireworm
Treatment Rate (g a.i./100  Protection (vs.  Population Reference(s)
kg seed) untreated) Reduction (%)

Equivalent to
N ) 73.1 (neonate),
Broflanilide 5.0 Thiamethoxam ) [8]
81.1 (resident)

(20-30 g a.i.)
) Industry No significant
Thiamethoxam 20-30 ) 9]
Standard reduction
Lindane (former 75.3 (neonate),
59 - : [8]
standard) 57.6 (resident)

Table 2: Efficacy of Broflanilide Foliar Spray against Lepidopteran Pests
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. Application Control
Pest Species Crop . . Reference(s)
Rate (g a.i./ha) Efficacy (%)
Helicoverpa
_ Cotton 25 81.92 - 96.46 [10]
armigera
Spodoptera
_ Cotton 25 81.92 - 96.46 [10]
exigua
Plutella xylostella  Cabbage 12.5-25 High [11]
Table 3: Efficacy of Broflanilide In-Furrow Application
Application
Pest Species Crop Rate (lbs Efficacy Reference(s)
a.i.lacre)
Corn Rootworm Corn 0.045 Effective Control [12]
Wireworms Corn, Potatoes 0.045 Effective Control [12]
White Grubs Corn, Potatoes 0.045 Effective Control [12]

Experimental Protocols

The following protocols provide a framework for the preparation and evaluation of different

Broflanilide delivery systems. Researchers should adapt these protocols based on specific

experimental goals and available resources.

Broflanilide Seed Treatment

Objective: To prepare and evaluate the efficacy of a Broflanilide seed treatment for the control

of soil-dwelling pests.

Materials:

» Broflanilide technical grade

o Wetting and dispersing agents (e.g., non-ionic surfactants)
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e Binder (e.g., polymer-based)

e Colorant (optional)

e Distilled water

o Certified pest-free seeds (e.g., wheat, corn)

» Laboratory-scale seed treater or rotating drum

» Forced-air oven

Protocol for Formulation Preparation (Suspension Concentrate - SC):

» Milling: Wet mill Broflanilide technical grade to a particle size of <5 pm.

» Slurry Preparation: In a beaker, mix the milled Broflanilide with a wetting and dispersing
agent and a small amount of distilled water to form a slurry.

e Homogenization: Homogenize the slurry using a high-shear mixer until a uniform suspension
is achieved.

» Binder Addition: Slowly add the binder to the suspension while continuously mixing.

o Final Dilution: Add the remaining distilled water and colorant (if desired) to reach the target
concentration (e.g., 300 g/L SC).[7]

e Quality Control: Characterize the formulation for particle size distribution, viscosity, and
stability.

Protocol for Seed Treatment Application:
e Weigh a known quantity of seeds.

o Calculate the required volume of the Broflanilide SC formulation based on the target
application rate (e.g., 5.0 g a.i./100 kg seed).[8]

e Place the seeds in the seed treater.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubs.acs.org/doi/abs/10.1021/acs.oprd.0c00028
https://www.mdpi.com/2075-4450/13/7/625
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Apply the formulation to the seeds while the treater is in motion to ensure even coating.

» Allow the treated seeds to air dry in a well-ventilated area or use a forced-air oven at a low
temperature (<40°C) until the desired moisture content is reached.

Protocol for Efficacy Evaluation (Greenhouse Bioassay):

o Prepare pots with soil infested with a known number of target pests (e.g., wireworms).

» Plant the Broflanilide-treated seeds and untreated control seeds in separate pots.

e Maintain the pots under controlled greenhouse conditions.

o After a predetermined period (e.g., 14-21 days), assess plant emergence, stand count, and
signs of pest damage.

o Carefully remove the plants and soil from the pots and count the number of surviving pests.

o Calculate the percentage of pest mortality and plant protection efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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